Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate

• IUPAC Name: methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate
• InChI: InChI=1S/C18H19NO5/c1-22-13-9-10-15(23-2)14(11-13)17(20)19-16(18(21)24-3)12-7-5-4-6-8-12/h4-11,16H,1-3H3,(H,19,20)
• InChI Key: XZQSRJHFRAACRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)NC(C2=CC=CC=C2)C(=O)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate, also known as DMAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of phenylacetate and is known for its unique properties that make it useful in various fields of research.

Mechanism of Action

The mechanism of action of Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer. Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. In addition, Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and physiological effects:
Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. In addition, Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to induce apoptosis (programmed cell death) in cancer cells. Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has also been shown to have anti-viral properties, inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to have low toxicity in vitro. However, there are some limitations to the use of Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate in lab experiments. It is not water-soluble, which can limit its use in certain assays. In addition, Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been shown to have limited bioavailability in vivo, which can limit its use in animal studies.

Future Directions

There are a number of future directions for research on Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate. One area of research is the development of water-soluble derivatives of Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate for use in assays that require aqueous solutions. Another area of research is the development of Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate analogs with improved bioavailability in vivo. In addition, further studies are needed to fully understand the mechanism of action of Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate and its potential applications in the treatment of various diseases.

Synthesis Methods

Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate can be synthesized using a simple and efficient method. The synthesis starts with 2,5-dimethoxybenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with methyl phenylacetate in the presence of a base to give Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate. The reaction scheme is shown below:

Scientific Research Applications

Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In addition, Methyl 2-[(2,5-dimethoxybenzoyl)amino]-2-phenylacetate has been studied for its potential use as a fluorescent probe for the detection of metal ions.